Cas no 67106-71-2 (Benzonitrile, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product Name: Benzonitrile, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 67106-71-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1713778
• PubChem ID: 11241134
• Update Time: 2025-04-21

Benzonitrile, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 4-(tetrahydropyran-2-yloxy)benzonitrile
• SCHEMBL3143065
• IOKJUQBMNLPGKO-UHFFFAOYSA-N
• 67106-71-2
• DB-106379

• Inchi： 1S/C12H13NO2/c13-9-10-4-6-11(7-5-10)15-12-3-1-2-8-14-12/h4-7,12H,1-3,8H2
• InChI Key： IOKJUQBMNLPGKO-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers